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Compound of Interest

Compound Name: Antibacterial agent 58

Cat. No.: B14756840

While the discovery and origin of a specific molecule designated "Antibacterial agent 58"
remain elusive in publicly accessible scientific literature, its identification as a potentiator of the
antibiotic ceftazidime suggests a role in combating bacterial resistance. This technical overview
synthesizes the currently available information on this compound, primarily sourced from
chemical supplier data.

"Antibacterial agent 58," also identified by the catalog number HY-139756 and CAS number
1426572-65-7, is a chemical compound noted for its ability to significantly lower the Minimum
Inhibitory Concentration (MIC) of ceftazidime.[1][2][3][4] Ceftazidime is a third-generation
cephalosporin antibiotic effective against a broad spectrum of bacteria. However, its efficacy
can be compromised by bacterial resistance mechanisms. The primary function of
"Antibacterial agent 58" appears to be the enhancement of ceftazidime's antibacterial activity,
indicating it may act as an adjuvant or a beta-lactamase inhibitor.

Due to the absence of primary research publications or patents detailing the discovery,
synthesis, and mechanism of action of "Antibacterial agent 58," a comprehensive technical
guide with detailed experimental protocols and signaling pathways cannot be constructed at
this time. The information available is currently limited to product descriptions from chemical
suppliers.

Potential Significance and Future Research
Directions
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The potentiation of a well-established antibiotic like ceftazidime is a critical area of research in
the fight against antimicrobial resistance. Compounds like "Antibacterial agent 58" could play
a vital role in restoring the efficacy of older antibiotics against resistant bacterial strains.

Further research is needed to:

» Elucidate the precise mechanism by which "Antibacterial agent 58" enhances the activity of
ceftazidime.

o Determine the spectrum of bacteria against which this combination is effective.

» Conduct preclinical and clinical studies to evaluate its safety and efficacy.

Without access to the primary scientific data, the logical relationships and experimental
workflows for the discovery and characterization of "Antibacterial agent 58" can only be
represented as a generalized process.

Below is a conceptual workflow representing the typical stages in the discovery and evaluation
of an antibiotic potentiator.

Figure 1: A generalized workflow for the discovery and development of a new antibiotic
potentiator.

This document will be updated as more definitive information regarding the discovery, origin,
and experimental data for "Antibacterial agent 58" becomes available in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Potentiator of Ceftazidime]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14756840#discovery-and-origin-of-antibacterial-
agent-58]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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